Size & Molecular Weight Differentiation
The target compound (MW 207.29 g/mol) is significantly larger and more functionalized than the core scaffold (thiolane-1,1-dione, MW 120.17 g/mol) and other common catalog analogs such as 3-hydroxy-thiolane-1,1-dione (MW 136.17 g/mol) . The increased molecular weight and added hydrogen-bonding groups (two H-bond donors, four acceptors) can quantitatively alter key drug-like properties. This is a class-level inference; direct comparative data between these specific compounds is absent.
| Evidence Dimension | Molecular weight and hydrogen-bonding capacity |
|---|---|
| Target Compound Data | MW 207.29 g/mol; H-Donors: 2; H-Acceptors: 4; calculated LogP: -0.48; TPSA: 80.39 Ų |
| Comparator Or Baseline | Thiolane-1,1-dione (MW ~120.17); 3-hydroxy-thiolane-1,1-dione (MW ~136.17) |
| Quantified Difference | Target compound is ~70-90 g/mol heavier with 2 additional H-donors and 2 additional H-acceptors versus simple analogs |
| Conditions | Calculated properties; no experimental assay comparison available |
Why This Matters
A molecular weight increase of this magnitude typically correlates with different membrane permeability and solubility profiles, directly affecting compound selection in lead optimization or biological assay development.
